Cas no 2102196-57-4 (GPR40 agonist 4)
GPR40 agonist 4 is a selective and potent agonist targeting the G protein-coupled receptor 40 (GPR40), also known as free fatty acid receptor 1 (FFAR1). This compound exhibits high binding affinity and functional activity, making it a valuable tool for research in metabolic disorders, particularly type 2 diabetes. Its mechanism involves enhancing glucose-stimulated insulin secretion from pancreatic β-cells, offering potential therapeutic applications. The agonist demonstrates favorable pharmacokinetic properties, including stability and selectivity, minimizing off-target effects. Researchers utilize GPR40 agonist 4 to investigate GPR40 signaling pathways and evaluate its role in metabolic regulation. It is suitable for in vitro and in vivo studies, providing reliable data for drug discovery and development.
GPR40 agonist 4 structure
Product Name:GPR40 agonist 4
CAS No:2102196-57-4
MF:C21H17ClO5S
MW:416.874684095383
MDL:MFCD31619242
CID:4638522
PubChem ID:131842087
Update Time:2025-06-09
GPR40 agonist 4 Chemical and Physical Properties
Names and Identifiers
-
- GPR40 agonist 4
- FAA1 agonist-1
- MDK6574
- 2-((4-((2'-chloro-[1,1'-biphenyl]-3-yl)methoxy)phenyl)sulfonyl)acetic acid
- AMY39961
- BDBM50456556
- 2-[4-[[3-(2-chlorophenyl)phenyl]methoxy]phenyl]sulfonylacetic acid
- 2-[[4-[(2'-Chloro[1,1'-biphenyl]-3-yl)methoxy]phenyl]sulfonyl]acetic acid
- G16198
- 2102196-57-4
- CJD19657
- AKOS040741720
- FAA1 agonist-1;
- DA-53098
- HY-103083
- CS-0023823
- EX-A2860
- CHEMBL4218946
- MS-27269
-
- MDL: MFCD31619242
- Inchi: 1S/C21H17ClO5S/c22-20-7-2-1-6-19(20)16-5-3-4-15(12-16)13-27-17-8-10-18(11-9-17)28(25,26)14-21(23)24/h1-12H,13-14H2,(H,23,24)
- InChI Key: YEFZZALZTNOYEA-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C1=CC=CC(=C1)COC1C=CC(=CC=1)S(CC(=O)O)(=O)=O
Computed Properties
- Exact Mass: 416.0485225 g/mol
- Monoisotopic Mass: 416.0485225 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 609
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 89
- Molecular Weight: 416.9
Experimental Properties
- Density: 1.370±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (1.2E-3 g/L) (25 ºC),
GPR40 agonist 4 Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
GPR40 agonist 4 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-103083-10mM*1mLinDMSO |
GPR40 agonist 4 |
2102196-57-4 | 98.69% | 10mM*1mLinDMSO |
¥1101 | 2022-02-25 | |
| MedChemExpress | HY-103083-5mg |
GPR40 agonist 4 |
2102196-57-4 | 98.38% | 5mg |
¥1200 | 2024-04-19 | |
| MedChemExpress | HY-103083-10mg |
GPR40 agonist 4 |
2102196-57-4 | 98.38% | 10mg |
¥1800 | 2024-04-19 | |
| MedChemExpress | HY-103083-25mg |
GPR40 agonist 4 |
2102196-57-4 | 98.38% | 25mg |
¥3500 | 2024-04-19 | |
| MedChemExpress | HY-103083-50mg |
GPR40 agonist 4 |
2102196-57-4 | 98.38% | 50mg |
¥5500 | 2024-04-19 | |
| MedChemExpress | HY-103083-100mg |
GPR40 agonist 4 |
2102196-57-4 | 98.38% | 100mg |
¥7500 | 2024-04-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G880523-1mg |
GPR40 agonist 4 |
2102196-57-4 | ≥98% | 1mg |
¥513.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G880523-5mg |
GPR40 agonist 4 |
2102196-57-4 | ≥98% | 5mg |
¥1,231.20 | 2022-01-13 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce47062-1mg |
FAA1 agonist-1 |
2102196-57-4 | 98% | 1mg |
¥981.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce47062-5mg |
FAA1 agonist-1 |
2102196-57-4 | 98% | 5mg |
¥2495.00 | 2023-09-08 |
GPR40 agonist 4 Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
2102196-57-4 (GPR40 agonist 4) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk